tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate
Overview
Description
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate (TBMT) is an organic compound that has been studied for its potential applications in scientific research. TBMT is an important building block for organic synthesis, and it is used in many different areas, including medicinal chemistry, materials science, and drug delivery. TBMT has a variety of properties that make it a useful compound for many different applications.
Mechanism of Action
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate is an organic compound that has a variety of properties that make it useful for many different applications. It has a low molecular weight and is soluble in organic solvents. It is a strong base and can be used as a catalyst in organic reactions. It is also an electron-rich molecule, which makes it useful in the synthesis of organic compounds.
Biochemical and Physiological Effects
tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate has been studied for its potential effects on biochemical and physiological processes. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential to reduce the risk of cardiovascular disease, and it has been shown to have a positive effect on blood pressure and cholesterol levels.
Advantages and Limitations for Lab Experiments
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate has many advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in organic solvents. It is also a strong base and can be used as a catalyst in organic reactions. However, there are some limitations to using tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate in laboratory experiments. It is not very stable, and it can react with other compounds. It is also a strong base and can cause unwanted side reactions.
Future Directions
There are a variety of potential future directions for the use of tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate in scientific research. It could be used in the synthesis of new drugs and other compounds, as well as in the synthesis of materials for drug delivery. It could also be used in the synthesis of polymers, peptides, and nanoparticles for biomedical applications. Additionally, it could be used in the development of novel drug delivery systems. It could also be used in the diagnosis and treatment of diseases, as well as in the development of new therapeutic agents. Finally, it could be used in the development of new analytical methods for the detection and quantification of compounds.
Synthesis Methods
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate can be synthesized using a variety of methods, including the Williamson ether synthesis, the Stork enamine reaction, and the Wittig reaction. The Williamson ether synthesis is a method of synthesizing organic compounds from alcohols and alkyl halides. The Stork enamine reaction is a method of synthesizing organic compounds from aldehydes and ketones. The Wittig reaction is a method of synthesizing organic compounds from alkenes and phosphonium salt reagents.
Scientific Research Applications
Tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate has been studied for its potential applications in scientific research. It has been used in the synthesis of drugs and other compounds, as well as in the synthesis of materials for drug delivery. tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate has also been used in the synthesis of polymers, which can be used in biomedical applications. It has also been used in the synthesis of peptides, which can be used in drug delivery systems. tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate has also been used in the synthesis of nanoparticles, which can be used in drug delivery systems and in the diagnosis and treatment of diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate involves the reaction of tert-butyl 2-aminothiophene-3-carboxylate with methyl chloroformate and sulfur dioxide in the presence of triethylamine.", "Starting Materials": [ "tert-butyl 2-aminothiophene-3-carboxylate", "methyl chloroformate", "sulfur dioxide", "triethylamine" ], "Reaction": [ "Add tert-butyl 2-aminothiophene-3-carboxylate and triethylamine to a reaction flask", "Add methyl chloroformate dropwise to the reaction mixture while stirring", "Add sulfur dioxide to the reaction mixture and stir for several hours", "Filter the reaction mixture and wash the solid with cold ethanol", "Dry the solid under vacuum to obtain tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate" ] } | |
CAS RN |
1311368-91-8 |
Product Name |
tert-butyl 6-methyl-2,2-dioxo-1,2lambda6,3-oxathiazinane-3-carboxylate |
Molecular Formula |
C9H17NO5S |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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